1,1-Diphenyltriazane

• CAS No.: 92752-02-8
• Molecular Formula: C12H13N3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: (N-hydrazinylanilino)benzene
• InChI: InChI=1S/C12H13N3/c13-14-15(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,14H,13H2
• InChI Key: QDQVREMWYGZCHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)NN

Description

1,1-Diphenyltriazane is a nitrogen-containing aromatic compound characterized by two phenyl groups bonded to a triazane backbone (N₃H₅). Triazanes are less common than amines or alkanes, but their nitrogen-rich structure suggests unique applications in coordination chemistry, pharmaceuticals, or materials science. The absence of explicit data on 1,1-diphenyltriazane in the provided sources necessitates comparisons with structurally or functionally related compounds .

Preparation Methods

The synthesis of 1,1-Diphenyltriazane typically involves the reaction of diphenylamine with hydrazine under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and requires careful temperature control to ensure the formation of the desired product. Industrial production methods may involve the use of catalysts to enhance the reaction rate and yield.

Chemical Reactions Analysis

1,1-Diphenyltriazane undergoes several types of chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of diphenylnitrosoamine.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of diphenylhydrazine.

Substitution: The compound can undergo substitution reactions with various electrophiles, leading to the formation of substituted derivatives. Common reagents for these reactions include halogens and alkylating agents.

Scientific Research Applications

1,1-Diphenyltriazane has found applications in several scientific research areas:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in organic reactions.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its potential as a therapeutic agent.

Medicine: Research is ongoing to explore its potential use in drug development, particularly in the design of new pharmaceuticals with specific biological targets.

Industry: 1,1-Diphenyltriazane is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1,1-Diphenyltriazane involves its interaction with specific molecular targets within cells. The compound can bind to enzymes and receptors, modulating their activity and influencing various biochemical pathways. This interaction can lead to changes in cellular processes, such as signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Diphenylamine Analogs

Diphenylamines (e.g., tofenamic acid, thyroxine analogs) share the diphenyl backbone but feature an amine group instead of triazane. Structural differences significantly impact reactivity:

• This could influence solubility or catalytic activity .
• Pharmacological Relevance : Diphenylamines like tofenamic acid exhibit anti-inflammatory properties, whereas triazanes may favor metal coordination (e.g., in catalysis) due to their lone electron pairs .

Table 1: Structural and Functional Comparison

Compound	Functional Group	Key Applications	Reactivity Notes
1,1-Diphenyltriazane	Triazane (N₃H₅)	Coordination chemistry	High electron density
Diphenylamine	Amine (NH)	Pharmaceuticals	Moderate H-bonding
Tofenamic acid	Carboxylic acid	Anti-inflammatory drugs	Acid-base reactivity

1,1-Diphenylethane Derivatives

1,1-Diphenylethane derivatives (e.g., 1,1-diphenylethylene) are synthesized via sodium-catalyzed hydrogenation (Table 1, ). Key distinctions:

• Synthetic Pathways : Sodium catalysis is effective for alkene-to-alkane conversion in diphenylethylene, but triazanes likely require nitrogen-specific reagents (e.g., hydrazine derivatives) .
• Stability : Alkanes like 1,1-diphenylethane are thermally stable, whereas triazanes may decompose under heat due to N–N bond lability .

Fluorinated Allenes (1,1-Difluoroallenes)

1,1-Difluoroallenes, synthesized via carbonyl difluorovinylidenation (), highlight the role of electronegative substituents:

• Electronic Properties : Fluorine atoms withdraw electron density, contrasting with triazane’s electron-rich nature. This affects applications in electronics or surfactants .
• Synthesis Challenges : Difluoroallenes require rigorous anhydrous conditions (e.g., THF purification under argon), whereas triazane synthesis may demand nitrogen-controlled environments .

Risk Assessment and Environmental Impact

• Non-Cancer Hazards: Chlorinated ethanes exhibit hepatotoxicity, but triazanes may pose risks due to nitrogenous byproducts (e.g., hydrazo compounds) .
• Environmental Persistence : Fluorinated compounds () persist in ecosystems, whereas triazanes might degrade faster via hydrolysis .